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Compound of Interest

Compound Name: 1-Fluoro-4-(2-nitrovinyl)benzene
CAS No.: 5153-69-5
Cat. No.: B3021391
Get Quote
. J

Chemical Identity & Significance

4-Fluoro-

-nitrostyrene is a lipophilic, conjugated nitroalkene. In drug discovery, it serves as a "warhead"
scaffold—a potent Michael acceptor capable of covalent bonding with cysteine residues in
enzymes (e.g., PTP1B inhibitors).[1] Its primary utility, however, is as a precursor in the
synthesis of fluorinated phenethylamines via hydride reduction.[1]

¢ |[UPAC Name: 1-Fluoro-4-[(E)-2-nitroethenyl]benzene
e Common Name: 4-Fluoro-

-nitrostyrene[2][3]
e CAS Number:706-08-1[2][3]

o Critical Note: Do not confuse with 1-Fluoro-4-nitrobenzene (CAS 350-46-9), which lacks
the vinyl group and has vastly different reactivity.

© 2026 BenchChem. All rights reserved. 1/9 Tech Support


https://www.benchchem.com/product/b3021391#bc-rfq
https://patents.google.com/patent/CN103497082A/en
https://patents.google.com/patent/CN103497082A/en
https://www.sigmaaldrich.com/HK/zh/product/sial/09506
https://www.ossila.com/products/4-fluoro-nitrostyrene
https://www.sigmaaldrich.com/HK/zh/product/sial/09506
https://www.ossila.com/products/4-fluoro-nitrostyrene
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021391?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Foundational & Exploratory

Check Availability & Pricing

e Molecular Formula:

[2][4]

e Molecular Weight: 167.14 g/mol [1][2][3][4][5]

Physicochemical Characterization

The following data represents the purified (E)-isomer, which is the thermodynamically stable
product isolated from standard synthesis.

Table 1: Physical Constants

Property Value Conditions/Notes

Appearance Yellow/Cream Crystalline Solid  Needles or Prisms (from EtOH)

Sharp transition indicates high

Melting Point 99 - 102 °C )
purity

Do not distill at atm.[4][6][7][8]

pressure

Boiling Point Decomposes >200 °C

) Calculated from X-ray
Crystal Density

(Orthorhombic)
N ] DCM, Ethyl Acetate, Acetone, ] ] )
Solubility (High) Suitable for reaction media
THF
Solubility (Low) Water, Hexanes (Cold) Exploited for recrystallization

. Lipophilic, membrane
Partition Coeft.
permeable

Spectral Fingerprint (Self-Validation)

To validate the identity of your synthesized material, verify these diagnostic signals. The
coupling constant (

) of the vinylic protons is the primary indicator of the stereochemistry.[1]
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e HNMR (400 MHz,

):

o

7.98 ppm (d,

Hz, 1H):

-proton (closest to nitro).[9]
o 7.58 ppm (d,

Hz, 1H):

-proton (closest to ring).

o Interpretation: The large

-value (13-14 Hz) confirms the (E)-trans geometry. A

-value of ~8-10 Hz would indicate the unstable (Z)-isomer.

o

7.50-7.10 ppm (m, 4H): Aromatic protons (distinct AA'BB' splitting pattern typical of para-
substitution).

e FT-IR (ATR):
o 1515
& 1340
: Asymmetric and symmetric
stretches.

o 1635

: Alkenyl

stretch (conjugated).

Synthesis Protocol: The Henry Reaction
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Methodology: Base-catalyzed condensation of 4-fluorobenzaldehyde with nitromethane,
followed by dehydration. Scale: 10-50 mmol (Lab Scale).

Reagents & Setup

o Substrate: 4-Fluorobenzaldehyde (1.0 eq)

Reagent: Nitromethane (1.2 — 1.5 eq)

Catalyst: Ammonium Acetate (

) (0.5 eq) or NaOH (catalytic)

Solvent: Glacial Acetic Acid (AcOH) or Methanol

Apparatus: Round-bottom flask with reflux condenser, inert gas (

) line.

Step-by-Step Workflow

¢ Reaction Assembly: In a dry flask, dissolve 4-fluorobenzaldehyde in Glacial Acetic Acid
(approx. 3 mL per gram of aldehyde).

o Reagent Addition: Add Nitromethane, followed by Ammonium Acetate.
o Why Acetate?

acts as a dual acid-base buffer, catalyzing both the nitro-aldol addition and the subsequent
elimination of water to form the double bond.

¢ Reflux: Heat the mixture to mild reflux (approx. 100-110 °C) for 2—4 hours.
o Checkpoint: Monitor via TLC (20% EtOAc/Hexane). The aldehyde spot (
) should disappear; a bright yellow fluorescent spot (product) will appear.

e Quench & Crystallization: Cool the mixture to room temperature. Pour slowly into ice-cold
water with vigorous stirring. The product should precipitate as a yellow solid.
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o Troubleshooting: If an oil forms, induce crystallization by scratching the glass or adding a
seed crystal.[1]

« Purification: Filter the crude solid. Recrystallize from hot Ethanol or Isopropanol.

o Purity Check: The mother liquor will retain unreacted aldehyde and cis-isomers. The
crystals should be needle-like.

Visualizing the Pathway

The following diagram illustrates the transformation logic and critical intermediates.

Thermodynamic Control

Product:
E-Isomer,

4-Fluoro-B-nitrostyrene
(Yellow Solid)

4-Fluorobenzaldehyde Dehydration

+ Nitromethane

|
Catalyst: I ! Intermediate: L Heat
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Click to download full resolution via product page

Figure 1: The Henry Reaction pathway.[4][7][8] Ammonium acetate drives the equilibrium
toward the dehydrated alkene product via thermodynamic control.[1]

Reactivity Profile & Applications

The electron-withdrawing nature of the nitro group, combined with the para-fluoro substitution,
creates a highly polarized alkene.[1]

Michael Addition Susceptibility
The

-carbon is highly electrophilic. It reacts readily with soft nucleophiles (thiols, enolates).
e Mechanism: Nucleophilic attack at the

-position

Nitronate intermediate

Protonation.
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» Application: Covalent inhibition of cysteine proteases. The fluorine atom modulates the
lipophilicity and metabolic stability of the ring but does not significantly sterically hinder the

attack.[1]

Reduction to Phenethylamines

This is the most common synthetic utility.
o Pathway: Nitrostyrene

4-Fluorophenethylamine.

e Note: The double bond and nitro group are reduced simultaneously.

4-Fluoro-B-nitrostyrene

Partial Red.\ + R-SH / R-Nu

Reduction Pathways Michagl Addition

_F—_——— e ————y

Thiol/Enol Adduct
I (Enzyme Inhibition)
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Click to download full resolution via product page

Figure 2: Divergent reactivity pathways. The compound acts as a gateway to both saturated

amines and functionalized adducts.[1]

Safety & Handling (SDS Highlights)

e Hazards: Severe skin and eye irritant (H315, H319).[10][11] Specific Target Organ Toxicity
(Respiratory Irritation - H335).[10][11]
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e Lachrymator: Like many nitrostyrenes, this compound can induce tearing.[1][10] Handle
strictly within a fume hood.

o Storage: Store at 2-8 °C. Light sensitive (store in amber vials to prevent photo-isomerization
to the less stable Z-isomer).
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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¢ To cite this document: BenchChem. [1-Fluoro-4-(2-nitrovinyl)benzene: Physicochemical &
Synthetic Guide]. BenchChem, [2026]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3021391/docs#1-fluoro-4-2-nitrovinyl-benzene-
physicochemical-synthetic-guide]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

© 2026 BenchChem. All rights reserved.

9/9

Tech Support


https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b3021391?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

